Cas no 1057657-62-1 (1-(2-chloropyridin-3-yl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(2-chloropyridin-3-yl)-2,2,2-trifluoroethan-1-one
• CAS No: 1057657-62-1
• MF: C₇H₃ClF₃NO
• MW: 209.553031206131
• MDL: MFCD11847284
• CID: 1026992
• PubChem ID: 53402559
• Update Time: 2025-08-03

1-(2-chloropyridin-3-yl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloropyridin-3-yl)-2,2,2-trifluoroethanone
• 1-(2-CHLOROPYRIDIN-3-YL)-2,2,2-TRIFLUOROETHAN-1-ONE
• 2-chloro-3-trifluoroacetyl-pyridine
• AB64681
• AK-68140
• ANW-69701
• CTK8C3120
• KB-08331
• RL00258
• E90615
• 1-(2-Chloro-pyridin-3-yl)-2,2,2-trifluoro-ethanone
• DTXSID70695023
• 1057657-62-1
• J-502999
• CS-0192455
• Z1269235294
• MFCD11847284
• DB-300433
• EN300-267635
• 1-(2-chloropyridin-3-yl)-2,2,2-trifluoroethan-1-one

• MDL： MFCD11847284
• Inchi： 1S/C7H3ClF3NO/c8-6-4(2-1-3-12-6)5(13)7(9,10)11/h1-3H
• InChI Key： OLKLTNDTKRJFEF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(C(F)(F)F)=O

Computed Properties

• Exact Mass: 208.9855259g/mol
• Monoisotopic Mass: 208.9855259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30Ų

Additional information on 1-(2-chloropyridin-3-yl)-2,2,2-trifluoroethan-1-one

Professional Introduction to Compound with CAS No. 1057657-62-1 and Product Name: 1-(2-chloropyridin-3-yl)-2,2,2-trifluoroethan-1-one

Compound with the CAS number 1057657-62-1, specifically identified as 1-(2-chloropyridin-3-yl)-2,2,2-trifluoroethan-1-one, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure incorporates both a chloropyridine moiety and a trifluoroethyl group, which are known for their diverse interactions with biological targets. Such structural features make it a promising candidate for further exploration in medicinal chemistry.

The chloropyridine component of the molecule is particularly noteworthy, as pyridine derivatives are widely recognized for their role in various pharmacological agents. The presence of a chlorine substituent at the 2-position enhances the electrophilicity of the ring, facilitating further functionalization and enabling the compound to engage with biological systems in multiple ways. This characteristic is especially valuable in the design of small-molecule inhibitors targeting enzymes and receptors involved in critical metabolic pathways.

On the other hand, the trifluoroethyl group appended to the ketone moiety introduces a high degree of lipophilicity and metabolic stability. Fluorine atoms are known to influence both the electronic properties and physicochemical properties of molecules, often enhancing binding affinity and resistance to degradation. This makes 1-(2-chloropyridin-3-yl)-2,2,2-trifluoroethan-1-one an attractive scaffold for developing drugs that require prolonged activity within biological systems. The trifluoroethyl group's ability to modulate solubility and permeability also aligns well with current trends in drug formulation aimed at improving bioavailability.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to optimize structures like 1-(2-chloropyridin-3-yl)-2,2,2-trifluoroethan-1-one for specific biological targets. Machine learning models have been particularly effective in identifying potential binding sites and predicting pharmacokinetic profiles. These tools have been instrumental in guiding synthetic efforts toward derivatives with enhanced efficacy and reduced side effects. The integration of experimental data with computational methods has significantly accelerated the discovery process, making compounds like this one more accessible for therapeutic applications.

In the realm of medicinal chemistry, 1-(2-chloropyridin-3-yl)-2,2,2-trifluoroethan-1-one serves as a versatile building block for more complex molecules. Its reactivity allows for further functionalization through various synthetic routes, including nucleophilic substitution reactions at the chlorine atom and condensation reactions at the ketone group. Such modifications can lead to libraries of analogs with tailored properties for specific therapeutic indications. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes implicated in cancer progression.

The compound's potential extends beyond oncology; it has also been explored as a precursor for agents targeting neurological disorders. The chloropyridine moiety's interaction with neurotransmitter receptors has been a focus of interest, particularly in conditions where modulation of synaptic activity is beneficial. Preliminary studies suggest that certain analogs may exhibit neuroprotective effects by interfering with pathways associated with neurodegeneration. While further research is needed to fully elucidate these mechanisms, the preliminary findings are encouraging.

Another area where 1-(2-chloropyridin-3-yl)-2,2,2-trifluoroethan-1-one shows promise is in anti-inflammatory applications. Chronic inflammation is a hallmark of numerous diseases, including autoimmune disorders and metabolic syndromes. The compound's ability to modulate inflammatory pathways has been investigated through both in vitro and in vivo models. By targeting key mediators of inflammation such as cytokines and chemokines, derivatives of this molecule may offer therapeutic benefits without the systemic side effects associated with traditional anti-inflammatory agents.

The synthesis of 1-(2-chloropyridin-3-yl)-2,2,2-trifluoroethan-1-one involves multi-step organic reactions that highlight modern synthetic methodologies. Transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the pyridine core, while fluorination techniques allow for the introduction of the trifluoroethyl group with high precision. These synthetic strategies not only ensure high yields but also minimize unwanted byproducts, making large-scale production feasible.

The safety profile of 1-(2-chloropyridin-3-yl)-2,2,2-trifluoroethan-1-one is another critical consideration during its development as a pharmaceutical agent. Extensive toxicological studies are required to assess its potential hazards and establish safe exposure limits. Current research focuses on understanding how structural modifications influence toxicity profiles without compromising efficacy. By leveraging structural alerts derived from existing data sets, researchers can predict and mitigate risks associated with new compounds like this one.

Regulatory agencies worldwide have stringent guidelines for new drug candidates to ensure both safety and efficacy before they reach clinical use. The journey from discovery to market approval involves rigorous testing across multiple phases of clinical trials. Compounds such as 1-(2-chloropyridin-3-yl)-2,2,2-trifluoroethan-1-one must undergo extensive preclinical studies before being evaluated in human subjects. These studies provide critical insights into dosing regimens, side effect profiles, and overall therapeutic potential.

The role of collaboration cannot be overstated; interdisciplinary teams comprising chemists, biologists, pharmacologists, and clinicians work together to bring new treatments to fruition. Open science initiatives have further facilitated knowledge sharing by providing public access to research data through platforms like PubMed Central or institutional repositories. Such transparency accelerates innovation by allowing researchers worldwide to build upon existing findings without duplicating efforts。